Cas no 79868-83-0 (Imidodicarbonimidic diamide, N-(4-chloro-2-methylphenyl)-)

• Product name: Imidodicarbonimidic diamide, N-(4-chloro-2-methylphenyl)-
• CAS No: 79868-83-0
• MF: C₉H₁₂N₅Cl
• MW: 225.67808
• CID: 531566
• PubChem ID: 2725584

Imidodicarbonimidic diamide, N-(4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidic diamide, N-(4-chloro-2-methylphenyl)-
• 2-(4-chloro-2-methylphenyl)-1-(diaminomethylidene)guanidine
• SCHEMBL11420450
• DTXSID70369378
• CCG-237021
• 79868-83-0

• Inchi： InChI=1S/C9H12ClN5/c1-5-4-6(10)2-3-7(5)14-9(13)15-8(11)12/h2-4H,1H3,(H6,11,12,13,14,15)
• InChI Key： CANIXRWFFXPTIO-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)Cl)N=C(N)N=C(N)N

Computed Properties

• Exact Mass: 225.0781231g/mol
• Monoisotopic Mass: 225.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų